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Compound of Interest

Compound Name: (Rac)-Hexestrol-d4

Cat. No.: B564607 Get Quote

An In-Depth Technical Guide to (Rac)-Hexestrol-d4

This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of (Rac)-Hexestrol-d4, tailored for researchers, scientists, and professionals

in drug development. (Rac)-Hexestrol-d4 is the deuterium-labeled form of Hexestrol, a

synthetic nonsteroidal estrogen.[1][2] Its primary application in research is as an internal

standard for the quantitative analysis of Hexestrol in biological samples using methods like gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS).[3] It also serves as a tracer in metabolic and pharmacokinetic studies.[1][3] The

incorporation of stable heavy isotopes, such as deuterium, is a crucial technique in drug

development to profile a drug's metabolic fate.[1][3]

Chemical Properties and Structure
(Rac)-Hexestrol-d4 is structurally similar to its parent compound, Hexestrol, with the key

difference being the substitution of four hydrogen atoms with deuterium atoms on the hexane

backbone. This labeling provides a distinct mass signature, making it an ideal internal standard.

The racemic "Rac" designation indicates that it is a mixture of stereoisomers.

Physicochemical Data
The key chemical and physical properties of (Rac)-Hexestrol-d4 are summarized in the table

below.
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Property Data Reference(s)

Chemical Name
4-[4-(4-hydroxyphenyl)(2,2,5,5-

²H₄)hexan-3-yl]phenol
[4]

Synonyms

Hexestrol hexane-2,2,5,5-d4,

4-[2,2,5,5-tetradeuterio-4-(4-

hydroxyphenyl)hexan-3-

yl]phenol

[5]

CAS Number 1189950-25-1 [1][3][4]

Unlabeled CAS Number 84-16-2 [3][5]

Molecular Formula C₁₈H₁₈D₄O₂ [1][3]

Molecular Weight 274.39 g/mol [1][3][4]

Appearance Solid Powder [4]

Purity >95% (HPLC) [5][6]

SMILES

CC([2H])

([2H])C(C1=CC=C(C=C1)O)C(

C2=CC=C(C=C2)O)C([2H])

([2H])C

[3]

InChI

InChI=1S/C18H22O2/c1-3-

17(13-5-9-15(19)10-6-13)18(4-

2)14-7-11-16(20)12-8-14/h5-

12,17-20H,3-4H2,1-

2H3/i3D2,4D2

[4][5]

InChIKey
PBBGSZCBWVPOOL-

KHORGVISSA-N
[4]

Storage Conditions Store at +4°C [6]

Shipping Conditions Ambient temperature [4]

Experimental Protocols and Methodologies
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While specific, detailed synthesis protocols for (Rac)-Hexestrol-d4 are not readily available in

the public domain, its application as an internal standard in quantitative analysis follows a well-

established workflow.

General Protocol for Use in LC-MS Quantification
The primary role of (Rac)-Hexestrol-d4 is to ensure accuracy and precision in quantifying the

unlabeled Hexestrol. A known concentration of the deuterated standard is spiked into a sample

(e.g., plasma, urine) before sample preparation. This standard co-elutes with the analyte but is

differentiated by the mass spectrometer due to its higher mass. The ratio of the analyte's signal

to the internal standard's signal is used to calculate the analyte's concentration, correcting for

variations in sample extraction and instrument response.

The logical workflow for this process is illustrated in the diagram below.
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Workflow for quantitative analysis using (Rac)-Hexestrol-d4 as an internal standard.
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Biological Activity and Signaling Pathway
The unlabeled parent compound, Hexestrol, is a potent estrogen.[5] It exerts its biological

effects by binding to and activating estrogen receptors (ERs), which are ligand-activated

transcription factors.[1][7] Upon binding, the receptor undergoes a conformational change,

dimerizes, and translocates to the cell nucleus. Inside the nucleus, the receptor-ligand complex

binds to specific DNA sequences known as Estrogen Response Elements (EREs) in the

promoter regions of target genes, thereby modulating their transcription. This signaling cascade

regulates a wide array of physiological processes.

The simplified signaling pathway for estrogenic compounds like Hexestrol is depicted below.
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Simplified signaling pathway of Hexestrol via the Estrogen Receptor (ER).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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